(1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: (1R)-7-methylsulfanyl-1,2,3,4-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C11H14OS/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h5-7,11-12H,2-4H2,1H3/t11-/m1/s1
• InChI Key: BABCYPYELQMZGJ-LLVKDONJSA-N
• Isomeric SMILES: CSC1=CC2=C(CCC[C@H]2O)C=C1
• Canonical SMILES: CSC1=CC2=C(CCCC2O)C=C1

Description

(1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol is a chiral tetrahydronaphthalene derivative featuring a methylsulfanyl (-SMe) substituent at position 7 and a hydroxyl (-OH) group at position 1, with an R-configuration at the stereogenic center. The methylsulfanyl group likely enhances lipophilicity and metabolic stability compared to polar substituents like hydroxyl or fluoro groups, making it relevant for medicinal chemistry and catalysis .

Biological Activity

(1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol is a chemical compound with notable biological activities that have been explored in various studies. Its unique structure, characterized by a tetrahydronaphthalene skeleton and a methylsulfanyl group, suggests potential interactions with biological receptors and pathways. This article aims to provide a comprehensive overview of the biological activity of this compound, including data tables, case studies, and detailed research findings.

• Molecular Formula : C11H14OS
• Molecular Weight : 194.29 g/mol
• CAS Number : 2059910-61-9

Biological Activity Overview

The biological activity of (1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol has been investigated in various contexts, particularly its interaction with serotonin receptors and potential therapeutic applications.

Structure-Activity Relationship (SAR)

A significant study focused on the structure-activity relationship of tetrahydronaphthalene derivatives demonstrated that substituents on the aromatic part of the molecule can significantly influence receptor affinity and intrinsic activity. The presence of lipophilic groups such as methylsulfanyl enhances binding to serotonin receptors (5-HT7) while altering intrinsic activity from agonism to antagonism depending on the substituent's nature .

Receptor Interaction Studies

Research has shown that compounds similar to (1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol exhibit high affinity for various serotonin receptors:

Compound	Receptor Type	Ki (nM)	EC50 (µM)	Activity
4-[2-(1-Methylethyl)phenyl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1-piperazinehexanamide	5-HT7	0.13	0.90	Agonist
4-(2-diphenyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1-piperazinehexanamide	5-HT7	0.55	1.20	Agonist
4-(2-dimethylaminophenyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1-piperazinehexanamide	5-HT7	1.10	1.77	Agonist

These findings indicate that modifications to the tetrahydronaphthalene structure can optimize receptor interactions and enhance pharmacological effects.

Antidepressant Potential

In a study assessing the antidepressant potential of tetrahydronaphthalene derivatives including (1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol, researchers found that these compounds exhibited significant activity in animal models of depression. The compounds were shown to increase serotonin levels in the brain and improve behavioral outcomes in forced swim tests .

Anti-inflammatory Effects

Another investigation explored the anti-inflammatory properties of compounds related to (1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol. The study highlighted its ability to inhibit pro-inflammatory cytokines in vitro and in vivo models of inflammation. This suggests potential applications in treating inflammatory diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of (1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol with analogs:

Compound Name	Substituent (Position 7)	Molecular Formula	Molecular Weight (g/mol)	Boiling Point	Purity	Key Applications	References
(1R)-7-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-ol	-SCH₃	C₁₁H₁₄OS	210.3 (calculated)	Not reported	Unknown	Medicinal chemistry, catalysis	-
(1R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol	-F	C₁₀H₁₁FO	166.19	Not reported	Unspecified	Research chemical
(1R)-7-(Propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol	-CH(CH₃)₂	C₁₃H₁₈O	190.28	Not reported	95%	Organic building blocks
3-([1,1'-Biphenyl]-4-yl)-1,2,3,4-tetrahydronaphthalen-1-ol	-C₆H₄-C₆H₅	C₂₂H₂₀O	300.4 (calculated)	Not reported	Unspecified	Unknown

Key Observations:

• Steric Effects : The isopropyl (-CH(CH₃)₂) group in the C₁₃H₁₈O derivative introduces steric bulk, which may hinder reactivity in certain catalytic or binding interactions .
• Electronic Effects : The electron-withdrawing fluoro group in C₁₀H₁₁FO could alter electronic density at the aromatic ring, influencing reactivity in electrophilic substitutions .

Research Findings and Implications

• Stereochemical Influence: The R-configuration at position 1 is critical for chiral recognition, as seen in , where (S)-tetrahydronaphthalen-1-ol formed diastereomers with a nickel complex.
• Pharmacological Potential: Analogs like 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-ol () are precursors to drugs such as sertraline, indicating that the methylsulfanyl group in the target compound could be explored for CNS activity .